Nitric acid, samarium(3+) salt

• IUPAC Name: nitric acid;samarium
• InChI: InChI=1S/HNO3.Sm/c2-1(3)4;/h(H,2,3,4)
• InChI Key: NUMGUHMPKNCRJA-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)(O)[O-].[Sm]
• Molecular Formula: HNO3Sm
• Molecular Weight: 213.4 g/mol
• CAS RN: 10361-83-8

Description

Synthesis Analysis

The synthesis of nitric acid, samarium(3+) salt, and related compounds often involves the coordination of samarium cations with organic or inorganic ligands. For example, studies have shown the formation of complex samarium-based structures through coordination with cucurbit[5]uril in the presence of nitrate salts, indicating a versatile approach to synthesizing such compounds (Kai Chen et al., 2011).

Molecular Structure Analysis

The molecular structure of samarium(3+) salts, including those derived from nitric acid, can exhibit intricate coordination geometries. For instance, the synthesis and structural characterization of a centered icosahedral samarium cluster highlighted the complex nature of samarium coordination chemistry, showcasing an icosahedral environment formed by ligand coordination (S. Igarashi et al., 2000).

Chemical Reactions and Properties

Nitric acid, samarium(3+) salt, and similar compounds participate in various chemical reactions, showcasing unique reactivities. For example, samarium diiodide has been used to mediate nucleophilic acylation reactions, demonstrating the potential of samarium salts in organic synthesis (Fouzia Machrouhi et al., 1997).

Physical Properties Analysis

The physical properties of nitric acid, samarium(3+) salts, are influenced by their complex structures. Studies on samarium complexes with various ligands reveal detailed insights into their luminescence, demonstrating the influence of coordination on the physical properties of these compounds (M. Veith et al., 2010).

Chemical Properties Analysis

The chemical properties of samarium(3+) salts are characterized by their reactivity and interaction with other molecules. Research into the interaction of nitric acid with organic films sheds light on the chemical behavior of nitrate ions at surfaces, which is relevant for understanding the surface chemistry of nitric acid, samarium(3+) salts (S. Moussa et al., 2013).

Scientific Research Applications

• Separation and Extraction Techniques : Samarium nitrate is involved in the selective separation and extraction of rare earth elements. Studies have explored the high-performance separation of gadolinium from samarium in nitric acid solutions, indicating the importance of samarium nitrate in separating valuable metals for high-tech applications (Asadollahzadeh et al., 2020); (Torkaman et al., 2015).

• Corrosion Inhibition : Research demonstrates the use of samarium nitrate in fabricating corrosion protective films on steel surfaces. This application is significant for protecting materials in harsh environments, such as saline solutions (Dehghani et al., 2020).

• Nuclear and Medical Applications : Samarium nitrate is used in the production of high purity samarium acetate, which is essential in the nuclear area and in the medical field for producing radiopharmaceuticals (Pedreira Filho & Queiroz, 2021).

• Material Science and Surface Chemistry : It contributes to the study of interactions between nitric acid and various surfaces, which is crucial in understanding atmospheric chemistry and pollution control mechanisms (Moussa et al., 2013).

• Environmental and Ecological Studies : Samarium nitrate plays a role in environmental toxicology, where its speciation and bioavailability in the presence of natural organic matter are studied. This is important for assessing the environmental impact of rare earth elements (Rowell et al., 2018).

• Electrochemical Applications : The compound has been used in studies exploring the corrosion resistance of nickel coatings in electrochemical systems, which has implications in various industrial applications (López et al., 2012).

• Nanotechnology and Catalysis : Samarium nitrate is involved in the synthesis of nanomaterials, like samarium hydroxide nanocrystals, which have potential applications in electronics, optics, and catalysis (Zheng et al., 2015).

Safety And Hazards

Nitric acid, samarium(3+) salt should be handled with care. Avoid dust formation, breathing mist, gas or vapors. Avoid contact with skin and eyes. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

While specific future directions for Nitric acid, samarium(3+) salt are not detailed in the search results, its use in the synthesis of samarium cobalt permanent magnet materials and as a nanocatalyst in the solid oxide regenerative fuel cells suggests potential areas of future research.

Synthesis routes and methods

Procedure details

Slightly excess samarium oxide was dissolved in concentrated nitric acid under heating to effect the reaction. After 1 hour, the reaction liquid was filtered and the filtrate was cooled to precipitate crystalline samarium nitrate. Yield: 60%.

Citations

NQRS Data for D12N3O15Sm [N3O9Sm·6(D2O)] (Subst. No. 2172) Nuclear Quadrupole Resonance Spectroscopy Data

H Chihara, N Nakamura - Substances Containing C10H16… Zn, 2010 - Springer

NQRS Data for D12N3O15Sm [N3O9Sm·6(D2O)] (Subst. No. 2172) Page 1 Nuclear Quadrupole Resonance Spectroscopy Data 1 Landolt-Börnstein DOI: 10.1007/978-3-642-02943-…

Number of citations: 2 link.springer.com